Cas no 181188-86-3 (4,4'-(phenylimino)dibenzoic Acid)

4,4'-(phenylimino)dibenzoic Acid structure
181188-86-3 structure
Product Name:4,4'-(phenylimino)dibenzoic Acid
CAS No:181188-86-3
MF:C20H15NO4
MW:333.337405443192
CID:1380711
PubChem ID:11067580
Update Time:2025-04-20

4,4'-(phenylimino)dibenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(phenylimino)dibenzoic Acid
    • Benzoic acid,4,4'-iminobis-
    • 4-[(4-carboxyphenyl)amino]benzoic Acid
    • Bis-(4-carboxy-phenyl)-amin
    • Diphenylamin-4,4'-dicarbonsaeure
    • AC1NFQ8D
    • 4,4'-dicarboxydiphenylamine
    • CTK4E5149
    • 4,4'-imino-di-benzoic acid
    • 4,4'-(phenylazanediyl)dibenzoic acid
    • 4,4'-Imino-di-benzoesaeure
    • benzoic acid, 4,4'-iminobis-
    • 4,4'-iminodibenzoic acid
    • 4,4'-dicarboxytriphenylamine
    • SureCN251773
    • CHEMBL2040860
    • Benzoic acid,4,4'-iminobis-; 4-[(4-carboxyphenyl)amino]benzoic Acid; Bis-(4-carboxy-phenyl)-amin; Diphenylamin-4,4'-dicarbonsaeure; AC1NFQ8D; 4,4'-dicarboxydiphenylamine; 20800-00-4; CTK4E5149; 4,4'-imino-di-benzoic acid; 4,4'-(phenylazanediyl)dibenzoic acid; 4,4'-Imino-di-benzoesaeure; benzoic acid, 4,4'-iminobis-; 4,4'-iminodibenzoic acid; 4,4'-Iminodibenzoic acid; 4,4'-dicarboxytriphenylamine; 4,4'-Dicarboxytriphenylamine; 4-[(4-carb
    • 181188-86-3
    • CS-0170129
    • 4-(N-(4-carboxyphenyl)anilino)benzoic acid
    • YSZC1493
    • 4,4-(phenylazanediyl)dibenzoic acid
    • SCHEMBL2596293
    • Inchi: 1S/C20H15NO4/c22-19(23)14-6-10-17(11-7-14)21(16-4-2-1-3-5-16)18-12-8-15(9-13-18)20(24)25/h1-13H,(H,22,23)(H,24,25)
    • InChI Key: CTTCNCPHKDSWGJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 333.10010796g/mol
  • Monoisotopic Mass: 333.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 77.8Ų
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